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An ATPS is a liquid-liquid extraction technique that uses water-based systems, making it a greener

alternative to traditional organic solvents. It is highly effective for separating sensitive biological molecules

like proteins and enzymes [1]. In these systems, magnesium sulfate acts as a kosmotropic salt, meaning it

interacts strongly with water molecules, which helps drive the formation of two separate phases [1].

The table below summarizes the liquid-liquid equilibrium data for a model ATPS containing polypropylene

glycol (PPG425), magnesium sulfate, and water at 25°C [2].

Phase PPG425 (wt.%) MgSO₄ (wt.%) Water (wt.%)

Top Phase (Polymer-rich) 42.90 2.20 54.90

Bottom Phase (Salt-rich) 1.20 19.50 79.30

Plait Point (Critical point) 22.10 4.50 73.40

Detailed Experimental Protocol for ATPS Formation

This procedure outlines how to determine the phase diagram for a system containing magnesium sulfate and

a polymer [2].
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Primary Materials:

Polypropylene Glycol (PPG), average molecular weight 425 g/mol.
Magnesium Sulfate (MgSO₄), anhydrous, ≥99.5% purity.

Deionized water.

Procedure:

Solution Preparation: Prepare a series of 10-15 glass vials with tight-fitting lids. In each vial,

create a mixture of PPG425, MgSO₄, and water, covering a wide range of compositions. The
total mass of each mixture should be precisely weighed (e.g., 10 g).

Equilibration: Cap the vials securely and mix them thoroughly using a vortex mixer. Then,
place them in a temperature-controlled water bath at 25.0°C ± 0.1°C for at least 24 hours to

allow the phases to separate completely and reach equilibrium.
Phase Separation and Analysis: After equilibration, two clear liquid phases will be visible.

Carefully separate the top and bottom phases using syringes or pipettes.
Concentration Determination:

MgSO₄ Concentration: Analyze the magnesium content in each phase using Atomic
Absorption Spectroscopy (AAS). A calibration curve with standard MgSO₄ solutions is

required for quantification.
PPG425 Concentration: Determine the polymer concentration by measuring the

refractive index of the phases and comparing them to a pre-established standard curve
for PPG425 solutions.

Tie Line Construction: The composition of the top and bottom phases for a single initial
mixture forms one "tie line" on the phase diagram. Repeating this for multiple initial mixtures

allows you to map the entire two-phase region.

The workflow for this experiment can be visualized as follows:
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Prepare PPG425, MgSO₄, and Water

Mix in vial and vortex

Equilibrate at 25°C for 24h

Two phases separate
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Analyze Mg²⁺ via AAS Analyze PPG via Refractive Index

Construct Phase Diagram

Click to download full resolution via product page

Chemical Compatibility with Materials

When working with magnesium sulfate solutions, especially in equipment, it is crucial to know which

construction materials are suitable. The following table summarizes the chemical resistance of various

common materials to different concentrations of magnesium sulfate, based on industrial data [3]. The

ratings are: A=Excellent, B=Good, C=Fair (consult manufacturer), D=Not Recommended.
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Material Compatibility with MgSO₄

Polypropylene (PP) A (Excellent)

Polyvinylidene fluoride (PVDF) A (Excellent)

Teflon (PTFE) A (Excellent)

316 Stainless Steel (SS) A (Excellent)

Polyvinyl Chloride (PVC) A (Excellent)

Viton (FKM) A (Excellent)

Neoprene (NE) A (Excellent)

Nitrile (NI) A (Excellent)

Frequently Asked Questions

What is the primary mechanism by which magnesium sulfate creates an ATPS? Magnesium sulfate is a

kosmotropic salt with a high charge density. It strongly hydrates, organizing water molecules around itself

and effectively "dehydrating" or excluding the polymer (e.g., PPG), leading to phase separation [1].

Which solvents are most compatible with magnesium sulfate for forming two-phase systems? The most

common and effective solvents are water-miscible polymers like polypropylene glycol (PPG) and

polyethylene glycol (PEG). These, combined with magnesium sulfate and water, readily form stable ATPS,

as proven by established liquid-liquid equilibrium data [2].

I need to store or process a magnesium sulfate solution. What materials are safe for my equipment?

Based on chemical resistance charts, polypropylene, PVDF, Teflon (PTFE), and 316 Stainless Steel all

show excellent resistance to magnesium sulfate solutions and are generally safe choices for tanks, pipes,

and seals [3].

Troubleshooting Guide
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Problem Possible Cause Solution

No phase
separation occurs

Salt or polymer concentration is too
low; the system is in the one-phase

region.

Increase the concentration of magnesium
sulfate or polymer, referencing the phase

diagram.

Phase separation
is slow or
incomplete

Inadequate mixing or insufficient

equilibration time.

Ensure thorough mixing followed by a

prolonged, vibration-free equilibration
period (e.g., 24 hours) at a constant

temperature.

Poor recovery of
the target
biomolecule

The partition coefficient is

unfavorable due to system pH,
ionic strength, or polymer molecular

weight.

Adjust the system pH, add a neutral salt

like NaCl, or switch to a polymer of
different molecular weight to alter

partitioning [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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